Cas no 2171818-39-4 (2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}azetidin-3-yl)acetic acid)

• Product Name: 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}azetidin-3-yl)acetic acid
• CAS No: 2171818-39-4
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5814625
• PubChem ID: 165547474
• Update Time: 2025-06-25

2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}azetidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}azetidin-3-yl)acetic acid
• 2-(1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetyl}azetidin-3-yl)acetic acid
• EN300-1518224
• 2171818-39-4

• Inchi： 1S/C28H32N2O5/c31-25(30-16-19(17-30)14-26(32)33)15-28(12-6-1-7-13-28)29-27(34)35-18-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h2-5,8-11,19,24H,1,6-7,12-18H2,(H,29,34)(H,32,33)
• InChI Key： RCNCYWROKPVDDP-UHFFFAOYSA-N
• SMILES： O=C(CC1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}azetidin-3-yl)acetic acid

2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}azetidin-3-yl)acetic acid: A Comprehensive Overview

The compound 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}azetidin-3-yl)acetic acid, with CAS number 2171818-39-4, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclohexane ring, and an azetidine moiety. The presence of these functional groups makes it a valuable substrate for various chemical transformations and biological studies.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthetic processes. Recent studies have highlighted the versatility of Fmoc-containing compounds in drug discovery, particularly in the development of protease inhibitors and anticancer agents. The cyclohexane ring, on the other hand, contributes to the molecule's rigidity and hydrophobicity, which are essential properties for interactions with biological targets.

The azetidine moiety, a four-membered ring containing one nitrogen atom, is another key feature of this compound. Azetidines are known for their ability to form stable hydrogen bonds and their potential as scaffolds in medicinal chemistry. Recent research has demonstrated that azetidine-containing compounds can exhibit potent inhibitory activity against various enzymes, including kinases and proteases.

In terms of synthesis, this compound can be prepared through a multi-step process involving peptide coupling reactions, cyclization, and protecting group manipulations. The use of Fmoc as a protecting group allows for precise control over the reactivity of amino groups during the synthesis. Advanced techniques such as microwave-assisted synthesis and automated peptide synthesis have further streamlined the production of this compound, making it more accessible for research purposes.

From a biological standpoint, this compound has shown promising activity in vitro against several disease-relevant targets. For instance, studies have demonstrated its potential as an inhibitor of certain proteases implicated in neurodegenerative diseases such as Alzheimer's disease. Additionally, its ability to modulate kinase activity suggests its potential utility in anticancer therapies.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with target proteins and have guided further optimization efforts to enhance its potency and selectivity.

In conclusion, the compound 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}azetidin-3-yl)acetic acid represents a valuable tool in modern drug discovery and organic synthesis. Its unique structure and functional groups make it an ideal candidate for exploring novel therapeutic strategies against various diseases.